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Compound of Interest

Compound Name: L-Arginine L-aspartate

CAS No.: 3054-35-1

Cat. No.: B7908154

Get Quote

Introduction & Chemical Context
L-Arginine L-aspartate (LALA) is a dipeptide-like salt formed from the stoichiometric bonding

(1:1) of the semi-essential amino acid L-Arginine and the non-essential amino acid L-Aspartic

acid.[1][2][3][4] In research and drug development, it is frequently utilized for its synergistic role

in nitrogen metabolism, specifically in the urea cycle and nitric oxide (NO) synthesis pathways.

Unlike free L-Arginine, which creates highly alkaline solutions (pH ~10.5–12) that can induce

tissue necrosis or precipitation of co-solutes, LALA offers a more physiological pH profile and

enhanced solubility. This application note provides a rigorous, field-validated protocol for the

dissolution of LALA, ensuring chemical stability and experimental reproducibility.

Physicochemical Profile
Understanding the fundamental properties of the solute is the first step in any robust protocol.
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Property Value Relevance to Protocol

CAS Number 7675-83-4 Identity verification.

Molecular Formula C₁₀H₂₁N₅O₆ Stoichiometry calculations.

Molecular Weight 307.30 g/mol
Essential for molarity (M)

preparation.

Solubility (Water) > 500 mg/mL (20°C)

Classified as "Very Soluble."[5]

Allows for high-concentration

stock solutions.

Solubility (Ethanol) Practically Insoluble
Do not use organic co-solvents

for initial dissolution.

Hygroscopicity High

Critical: Powder absorbs

moisture rapidly; weigh quickly

in controlled humidity.

pKa Values
Arg: 2.17, 9.04, 12.48Asp:

1.88, 3.65, 9.60

The salt acts as a buffer

system; expected solution pH

is near neutral to slightly acidic

(approx. 6.0–7.0).[3]

Pre-Formulation Directives
Water Quality
Requirement: Use only Type I Ultrapure Water (Milli-Q® or equivalent, 18.2 MΩ·cm at 25°C).

Causality: Metal ions (Fe²⁺, Cu²⁺) present in lower-grade water can catalyze the oxidation of

the guanidino group in arginine, leading to impurity formation and solution yellowing.

Temperature Control
Directive: Perform dissolution at Ambient Temperature (20–25°C).

Reasoning: While heat increases dissolution kinetics, L-Arginine is susceptible to thermal

degradation (deamination) over extended periods at >50°C. Cold processing (4°C) is

unnecessary for dissolution but essential for storage.
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Protocol: The LALA Dissolution Workflow
Materials Required[1][2][3][4][5][6][7][8][9][10][11][12]

L-Arginine L-aspartate Reference Standard (USP/EP grade preferred).

Type I Ultrapure Water.

Class A Volumetric Flask.

Calibrated pH Meter.

0.22 µm PVDF or PES Syringe Filter (Low protein binding).

Amber borosilicate glass vials (for storage).

Step-by-Step Methodology
Phase 1: Gravimetric Preparation

Equilibrate: Allow the LALA container to reach room temperature before opening to prevent

condensation on the hygroscopic powder.

Weighing: Weigh the target mass (

) directly into a weighing boat.

Calculation:

[3]

Transfer: Quantitatively transfer the powder into a beaker containing approximately 80% of

the final volume of Type I Water. Do not dump powder into a dry flask; this causes clumping.

Phase 2: Solvation Dynamics
Agitation: Place the beaker on a magnetic stir plate.

Settings: Set stirring to Medium (300–500 RPM). Avoid vigorous vortexing which introduces

excess oxygen (oxidation risk).
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Observation: The powder should dissolve rapidly (within 2–5 minutes). The solution should

appear clear and colorless.

Troubleshooting: If turbidity persists, check pH. If pH is < 5.0, the aspartate moiety may be

protonated and less soluble; adjust carefully with dilute NaOH only if protocol permits.

Phase 3: Self-Validating QC (The "Checkpoint")
Before bringing to final volume, verify the physicochemical state:

pH Check: Measure the pH.

Target: 6.0 – 7.5 (Natural buffering capacity of the salt).

Action: If pH is outside this range, discard. It indicates potential contamination or

degradation of the raw material.

Visual Inspection: Hold solution against a dark background. Presence of particulates

indicates incomplete dissolution or insoluble impurities.

Phase 4: Finalization & Sterilization
Volume Adjustment: Transfer the solution to a Class A volumetric flask. Rinse the beaker with

Type I water and add to the flask. Dilute to the fiducial mark.

Homogenization: Invert the flask 10 times.

Filtration: Syringe filter the solution through a 0.22 µm PES membrane into a sterile amber

vial.

Why PES? Polyethersulfone offers high flow rates and low drug adsorption compared to

Nylon.

Visualization: Process & Mechanism
Diagram 1: The Dissolution Workflow
This flowchart illustrates the critical decision nodes in the preparation process.
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Start: Raw Material Inspection

Weigh LALA Powder
(Control Humidity)

Add 80% Vol Type I Water

Mag Stir @ 400 RPM
(Ambient Temp)

Visual & pH Check
(Target: Clear, pH 6.0-7.5)

Discard: Contamination Risk

Turbid / pH < 5.5

Dilute to Volume (QS)

Clear / pH OK

Filter (0.22 µm PES)

Store: Amber Vial, 4°C
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Caption: Operational workflow for L-Arginine L-aspartate dissolution with embedded Quality

Control checkpoints.

Diagram 2: Physiological Dissociation Logic
Understanding how the salt behaves post-dissolution helps in interpreting biological data.

L-Arginine L-aspartate
(Solid) Aqueous Dissolution

L-Arginine (+)

L-Aspartate (-)

Nitric Oxide Synthase
(NO Production)

Substrate

Krebs/Urea Cycle
(Energy/Detox)

Intermediate

Click to download full resolution via product page

Caption: Upon dissolution, LALA dissociates into free L-Arginine and L-Aspartate, feeding

distinct metabolic pathways.

Stability & Storage
Shelf Life (Solution): Aqueous solutions of L-Arginine are prone to bacterial growth and slow

oxidation.

4°C Storage: Stable for 1 week.

-20°C Storage: Stable for 3 months (Aliquot to avoid freeze-thaw cycles).

Container: Use Amber Glass. Light accelerates photo-oxidation of amino acids.

Precipitation Alert: If stored at 4°C, crystals may form. Allow to warm to 25°C and vortex

gently to redissolve before use. Do not heat >40°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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